Cas no 2229373-65-1 (2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene)

• Product Name: 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene
• CAS No: 2229373-65-1
• MF: C₇H₄BrClFN₃
• MW: 264.482162475586
• CID: 6128894
• PubChem ID: 149629235
• Update Time: 2025-10-20

2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene
• 2229373-65-1
• EN300-2003696

• Inchi： 1S/C7H4BrClFN3/c8-5-1-2-6(9)7(10)4(5)3-12-13-11/h1-2H,3H2
• InChI Key： AETAEASCBPUMIP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CN=[N+]=[N-])F)Cl

Computed Properties

• Exact Mass: 262.92612g/mol
• Monoisotopic Mass: 262.92612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene

Introduction to 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene (CAS No. 2229373-65-1)

2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene, identified by the chemical formula CAS No. 2229373-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, featuring a benzene ring substituted with bromine, chlorine, and fluorine atoms, along with an azidomethyl functional group at the 2-position. The unique structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The bromine and chlorine substituents on the benzene ring contribute to the electrophilic nature of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. The fluorine atom, on the other hand, introduces lipophilicity and metabolic stability, enhancing the bioavailability and duration of action of potential drug candidates derived from this scaffold.

The azidomethyl group at the 2-position is a versatile handle for further functionalization. Azido compounds are well-documented in medicinal chemistry for their role in click chemistry applications, particularly in the formation of triazole linkages via cycloaddition reactions with alkynes or dienes. This reaction is highly regioselective and proceeds under mild conditions, making it an attractive choice for late-stage modifications in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene has emerged as a key intermediate in this endeavor. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical targets in oncology research. The combination of halogenated aromatic rings with an azido moiety provides a scaffold that can be readily modified to achieve high selectivity against specific kinases involved in cancer pathways.

Another area where this compound has shown promise is in the development of antimicrobial agents. The structural features of 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene allow for the generation of derivatives with enhanced activity against resistant bacterial strains. Researchers have leveraged its reactivity to introduce additional functional groups that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary findings suggest that certain analogs exhibit promising efficacy against Gram-negative bacteria, which pose significant challenges in clinical settings.

The synthesis of 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene itself is an intricate process that requires careful optimization to ensure high yield and purity. Common synthetic routes involve multi-step transformations starting from commercially available aromatic precursors. For example, a typical synthesis might begin with bromination followed by chlorination and fluorination of the benzene ring. Subsequent introduction of the azidomethyl group via nucleophilic substitution or metal-catalyzed coupling reactions completes the molecular construction.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided insights into how different substituents influence electronic properties and binding interactions with biological targets. These insights are crucial for designing derivatives with improved pharmacokinetic profiles and target specificity.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene for drug development. Several companies have patented processes for its synthesis and derivatives thereof, indicating its commercial significance. Collaborative efforts between academic researchers and industry scientists are ongoing to explore new applications and optimize production methodologies.

In conclusion, 2-(azidomethyl)-1-bromo-4-chloro-3-fluorobenzene (CAS No. 2229373-65-1) represents a fascinating compound with broad utility in synthetic chemistry and drug discovery. Its structural features enable diverse functionalization strategies, making it a valuable building block for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.